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Compound of Interest

Compound Name: 5-Methoxyisoxazol-3-amine

Cat. No.: B1589411 Get Quote

This technical guide provides a detailed analysis of the expected spectroscopic data for 5-
Methoxyisoxazol-3-amine, a heterocyclic compound of interest in medicinal chemistry and

drug development. Due to the limited availability of experimentally derived spectra for this

specific molecule in public databases, this guide will leverage established spectroscopic

principles and comparative data from the closely related analogue, 5-Methylisoxazol-3-amine,

to provide a robust predictive analysis. This approach offers valuable insights for the

identification, characterization, and quality control of 5-Methoxyisoxazol-3-amine in a

research setting.

Molecular Structure and its Spectroscopic
Implications
The structure of 5-Methoxyisoxazol-3-amine incorporates several key functional groups that

dictate its spectral behavior: an isoxazole ring, a primary amine group (-NH₂), and a methoxy

group (-OCH₃). Understanding the electronic environment of each part of the molecule is

crucial for interpreting its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass

Spectrometry (MS) data.
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Sample Preparation

Data Acquisition

Data Processing Spectral Analysis

Dissolve 5-10 mg of sample
in deuterated solvent

¹H NMR Acquisition

¹³C NMR Acquisition

Fourier Transform,
Phase & Baseline Correction

Interpret Chemical Shifts,
Multiplicities, & Integration
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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